1-[2-(Hydroxymethyl)cyclohexyl]-3-(2-methyl-2-thiophen-2-ylpropyl)urea

• IUPAC Name: 1-[2-(hydroxymethyl)cyclohexyl]-3-(2-methyl-2-thiophen-2-ylpropyl)urea
• InChI: InChI=1S/C16H26N2O2S/c1-16(2,14-8-5-9-21-14)11-17-15(20)18-13-7-4-3-6-12(13)10-19/h5,8-9,12-13,19H,3-4,6-7,10-11H2,1-2H3,(H2,17,18,20)
• InChI Key: WIUZLQVZJGWDPV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC(=O)NC1CCCCC1CO)C2=CC=CS2
• Molecular Formula: C16H26N2O2S
• Molecular Weight: 310.5 g/mol

Description

1-[2-(Hydroxymethyl)cyclohexyl]-3-(2-methyl-2-thiophen-2-ylpropyl)urea, also known as THU-14, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. THU-14 has been found to exhibit antitumor and anti-inflammatory properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 1-[2-(Hydroxymethyl)cyclohexyl]-3-(2-methyl-2-thiophen-2-ylpropyl)urea is not fully understood, but it is believed to involve the inhibition of multiple signaling pathways involved in tumor growth and inflammation. 1-[2-(Hydroxymethyl)cyclohexyl]-3-(2-methyl-2-thiophen-2-ylpropyl)urea has been found to inhibit the activity of several enzymes involved in these pathways, including protein kinase C and phospholipase A2.
Biochemical and Physiological Effects
1-[2-(Hydroxymethyl)cyclohexyl]-3-(2-methyl-2-thiophen-2-ylpropyl)urea has been found to have several biochemical and physiological effects. In vitro studies have shown that 1-[2-(Hydroxymethyl)cyclohexyl]-3-(2-methyl-2-thiophen-2-ylpropyl)urea inhibits the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, 1-[2-(Hydroxymethyl)cyclohexyl]-3-(2-methyl-2-thiophen-2-ylpropyl)urea has been found to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of 1-[2-(Hydroxymethyl)cyclohexyl]-3-(2-methyl-2-thiophen-2-ylpropyl)urea is its ability to inhibit the growth of a variety of cancer cell lines, making it a potential candidate for the development of new cancer therapies. Additionally, 1-[2-(Hydroxymethyl)cyclohexyl]-3-(2-methyl-2-thiophen-2-ylpropyl)urea has been found to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases. One limitation of 1-[2-(Hydroxymethyl)cyclohexyl]-3-(2-methyl-2-thiophen-2-ylpropyl)urea is its relatively low solubility in water, which may limit its bioavailability and effectiveness in vivo.

Future Directions

There are several future directions for the study of 1-[2-(Hydroxymethyl)cyclohexyl]-3-(2-methyl-2-thiophen-2-ylpropyl)urea. One area of research could focus on the development of more efficient synthesis methods for 1-[2-(Hydroxymethyl)cyclohexyl]-3-(2-methyl-2-thiophen-2-ylpropyl)urea, which could improve its bioavailability and effectiveness. Additionally, further studies could investigate the mechanism of action of 1-[2-(Hydroxymethyl)cyclohexyl]-3-(2-methyl-2-thiophen-2-ylpropyl)urea and its potential interactions with other drugs. Finally, preclinical and clinical studies could be conducted to evaluate the safety and efficacy of 1-[2-(Hydroxymethyl)cyclohexyl]-3-(2-methyl-2-thiophen-2-ylpropyl)urea as a potential therapeutic agent for cancer and inflammatory diseases.

Synthesis Methods

The synthesis of 1-[2-(Hydroxymethyl)cyclohexyl]-3-(2-methyl-2-thiophen-2-ylpropyl)urea involves the reaction of 2-methyl-2-thiophen-2-ylpropylamine with cyclohexanone in the presence of sodium borohydride to form 1-(2-hydroxymethylcyclohexyl)-3-(2-methyl-2-thiophen-2-ylpropyl)urea. This compound is then treated with hydrochloric acid to form 1-[2-(Hydroxymethyl)cyclohexyl]-3-(2-methyl-2-thiophen-2-ylpropyl)urea.

Scientific Research Applications

1-[2-(Hydroxymethyl)cyclohexyl]-3-(2-methyl-2-thiophen-2-ylpropyl)urea has been the subject of several scientific studies due to its potential therapeutic applications. In vitro studies have shown that 1-[2-(Hydroxymethyl)cyclohexyl]-3-(2-methyl-2-thiophen-2-ylpropyl)urea exhibits antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. Additionally, 1-[2-(Hydroxymethyl)cyclohexyl]-3-(2-methyl-2-thiophen-2-ylpropyl)urea has been found to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.